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Compound of Interest

Compound Name: 4-Bromo-2,6-dichloroanisole

Cat. No.: B175122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2,6-dichloroanisole, with the Chemical Abstracts Service (CAS) registry number

19240-91-6, is a halogenated aromatic organic compound. Its structure features a central

benzene ring substituted with a methoxy group (-OCH3), a bromine atom, and two chlorine

atoms at specific positions. This substitution pattern imparts distinct chemical properties that

make it a subject of interest in synthetic organic chemistry and potentially as an intermediate in

the development of more complex molecules. This document provides a concise summary of

the available technical data for this compound.

Physicochemical Properties
A summary of the key physicochemical data for 4-Bromo-2,6-dichloroanisole is presented

below. This information is crucial for its handling, storage, and application in experimental

settings.
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Property Value

CAS Number 19240-91-6

Molecular Formula C₇H₅BrCl₂O

Molecular Weight 255.93 g/mol

Appearance White to off-white crystalline powder

Melting Point 76-78 °C

Purity ≥98%

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity confirmation of

chemical compounds. Below are the characteristic spectral data for 4-Bromo-2,6-
dichloroanisole.

Spectroscopy Data

¹H NMR (CDCl₃, 400 MHz) δ 7.37 (s, 2H), 3.91 (s, 3H)

¹³C NMR (CDCl₃, 101 MHz) δ 153.8, 132.2, 129.7, 117.9, 61.1

Synthesis and Reactivity
The synthesis of 4-Bromo-2,6-dichloroanisole typically involves the halogenation of a

substituted anisole precursor. A general synthetic workflow is outlined below.

Synthetic Pathway

2,6-Dichloroanisole Brominating Agent
(e.g., NBS, Br₂)

1. Electrophilic
Aromatic Substitution

2. 4-Bromo-2,6-dichloroanisole3.
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Click to download full resolution via product page

Caption: Generalized synthetic workflow for 4-Bromo-2,6-dichloroanisole.

The reactivity of 4-Bromo-2,6-dichloroanisole is dictated by its functional groups. The

aromatic ring can undergo further electrophilic or nucleophilic substitution reactions, although

the existing electron-withdrawing halogen substituents may deactivate the ring towards certain

electrophilic attacks. The bromo and chloro groups can participate in various cross-coupling

reactions, such as Suzuki, Stille, or Heck reactions, making this compound a versatile building

block for the synthesis of more complex molecular architectures. The methoxy group can

potentially be cleaved to reveal a phenol, offering another site for chemical modification.

Experimental Protocols
General Procedure for Suzuki Coupling:

A representative experimental protocol for a Suzuki cross-coupling reaction using 4-Bromo-
2,6-dichloroanisole as a substrate is provided below. This protocol is a general guideline and

may require optimization for specific substrates.
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Suzuki Coupling Experimental Workflow

1. Reactant Preparation
- 4-Bromo-2,6-dichloroanisole (1 eq.)

- Boronic acid/ester (1.1-1.5 eq.)
- Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

- Base (e.g., K₂CO₃, Na₂CO₃, 2-3 eq.)
- Solvent (e.g., Toluene, Dioxane, DMF)

2. Reaction Setup
- Combine reactants in a reaction vessel under inert atmosphere (N₂ or Ar).

3. Heating & Monitoring
- Heat the reaction mixture (typically 80-120 °C).
- Monitor reaction progress by TLC or GC-MS.

4. Work-up
- Cool the reaction mixture.

- Quench with water.
- Extract with an organic solvent.

5. Purification
- Dry the organic layer (e.g., over Na₂SO₄).

- Concentrate under reduced pressure.
- Purify the crude product by column chromatography.

6. Characterization
- Analyze the purified product by NMR, MS, etc.

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical Suzuki coupling reaction.
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Applications in Research and Development
Due to the presence of multiple halogen atoms, 4-Bromo-2,6-dichloroanisole serves as a

valuable building block in medicinal chemistry and materials science. The bromine atom, in

particular, is a versatile handle for introducing molecular diversity through various cross-

coupling reactions. This allows for the synthesis of a library of compounds that can be

screened for biological activity. The dichloro-substitution pattern can influence the

conformational preferences and electronic properties of the final molecules, which can be

critical for their interaction with biological targets.

Safety and Handling
4-Bromo-2,6-dichloroanisole should be handled in a well-ventilated fume hood. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn. For detailed safety information, refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional chemical expertise or a comprehensive safety data

sheet. All chemical handling should be performed by trained personnel in a controlled

laboratory setting.

To cite this document: BenchChem. [4-Bromo-2,6-dichloroanisole (CAS 19240-91-6): A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175122#4-bromo-2-6-dichloroanisole-cas-19240-91-
6-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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